Cas no 1459140-82-9 (Lipoamido-PEG10-azide)
Lipoamido-PEG10-azide Chemical and Physical Properties
Names and Identifiers
-
- Lipoamido-PEG10-azide
-
- Inchi: 1S/C30H58N4O11S2/c31-34-33-7-9-37-11-13-39-15-17-41-19-21-43-23-25-45-27-26-44-24-22-42-20-18-40-16-14-38-12-10-36-8-6-32-30(35)4-2-1-3-29-5-28-46-47-29/h29H,1-28H2,(H,32,35)/t29-/m1/s1
- InChI Key: ACYKKXPTHFUNCV-GDLZYMKVSA-N
- SMILES: C([C@H]1SSCC1)CCCC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-]
Lipoamido-PEG10-azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-76-100mg |
Lipoamido-PEG10-azide |
1459140-82-9 | >98.00% | 100mg |
¥3050.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-76-500mg |
Lipoamido-PEG10-azide |
1459140-82-9 | >98.00% | 500mg |
¥6550.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-76-250mg |
Lipoamido-PEG10-azide |
1459140-82-9 | >98.00% | 250mg |
¥4350.0 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325161-100mg |
(R)-N-(32-Azido-3,6,9,12,15,18,21,24,27,30-decaoxadotriacontyl)-5-(1,2-dithiolan-3-yl)pentanamide |
1459140-82-9 | 98% | 100mg |
¥4030.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325161-250mg |
(R)-N-(32-Azido-3,6,9,12,15,18,21,24,27,30-decaoxadotriacontyl)-5-(1,2-dithiolan-3-yl)pentanamide |
1459140-82-9 | 98% | 250mg |
¥6160.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325161-500mg |
(R)-N-(32-Azido-3,6,9,12,15,18,21,24,27,30-decaoxadotriacontyl)-5-(1,2-dithiolan-3-yl)pentanamide |
1459140-82-9 | 98% | 500mg |
¥9240.00 | 2023-11-21 |
Lipoamido-PEG10-azide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Lipoamido-PEG10-azide
Professional Introduction to Lipoamido-PEG10-azide (CAS No. 1459140-82-9)
Lipoamido-PEG10-azide is a sophisticated chemical compound designed for advanced applications in the field of pharmaceuticals and biotechnology. This product, characterized by its unique molecular structure, has garnered significant attention due to its potential in drug delivery systems, bioconjugation techniques, and molecular imaging. The compound's molecular formula and CAS number, 1459140-82-9, provide a precise identifier for researchers and manufacturers engaged in chemical synthesis and biomedical research.
The incorporation of Lipoamido and PEG10 segments into the molecular framework of this compound offers distinct advantages. The lipoamido moiety enhances the compound's solubility and stability, making it an ideal candidate for formulation in aqueous environments. This property is particularly valuable in the development of nanoparticle-based drug delivery systems, where compatibility with biological fluids is crucial. Furthermore, the presence of a polyethylene glycol (PEG) chain, specifically PEG10, improves the compound's biocompatibility and reduces immunogenicity, which is essential for therapeutic applications.
The azide functional group in Lipoamido-PEG10-azide introduces a high reactivity that is beneficial for various biochemical modifications. This feature allows for the facile attachment of biomolecules such as antibodies, peptides, or other therapeutic agents through click chemistry reactions. The versatility of this approach has been extensively explored in recent years, particularly in the context of antibody-drug conjugates (ADCs) and peptide therapeutics. These conjugates have shown promise in targeted cancer therapies, where precision and efficiency are paramount.
Recent advancements in drug development technologies have highlighted the importance of well-designed molecular platforms like Lipoamido-PEG10-azide. Studies have demonstrated its efficacy in enhancing the pharmacokinetic properties of small molecule drugs by improving their circulation time and reducing clearance rates. This has been achieved through the modulation of the pharmacokinetic profile using PEGylation strategies, which are now standard practices in modern pharmaceutical formulations.
The compound's utility extends beyond drug delivery into the realm of bioimaging and diagnostics. Functionalized nanoparticles conjugated with Lipoamido-PEG10-azide have been employed as contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). These applications leverage the compound's ability to accumulate at target sites while minimizing non-specific binding, thereby improving diagnostic accuracy.
In conclusion, Lipoamido-PEG10-azide (CAS No. 1459140-82-9) represents a cutting-edge chemical entity with broad applications in pharmaceuticals and biotechnology. Its unique structural features—combining lipoamido stability with PEG10 biocompatibility—make it an invaluable tool for researchers developing innovative therapeutic strategies. The azide group further enhances its utility by enabling diverse biochemical modifications through advanced synthetic methodologies. As research continues to evolve, the potential applications of this compound are expected to expand, reinforcing its significance in modern scientific endeavors.
1459140-82-9 (Lipoamido-PEG10-azide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)